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Compound of Interest

Compound Name: 2'-Bromovalerophenone

Cat. No.: B8599048

This guide provides detailed protocols, troubleshooting advice, and frequently asked questions
for the safe handling and disposal of 2'-Bromovalerophenone waste, tailored for researchers,
scientists, and drug development professionals.

Frequently Asked Questions (FAQS)

Q1: What is 2'-Bromovalerophenone and what are its primary hazards?

Al: 2'-Bromovalerophenone (CAS: 49851-31-2) is a valerophenone derivative, appearing as
a transparent, colorless or pale yellow oily liquid or a white to off-white crystalline powder.[1][2]
[3] It is classified as a halogenated organic compound. While one source states it is not a
hazardous substance, it is generally considered to be extremely toxic and physiologically
dangerous.[1][4] As an alpha-bromo ketone, it is likely a lachrymator (potent eye irritant) and a
skin irritant.[5] Decomposition, which can be indicated by a color change or the release of a
sharp, acrid odor, can produce hazardous gases like hydrogen bromide (HBr), carbon
monoxide (CO), and carbon dioxide (CO2).[5][6][7]

Q2: What is the single most important rule for disposing of 2'-Bromovalerophenone waste?

A2: The most critical rule is segregation. 2'-Bromovalerophenone is a halogenated organic
compound and its waste must be collected separately from non-halogenated organic waste
streams.[6][8][9][10][11] Mixing these waste types complicates the disposal process and
significantly increases costs, as halogenated waste requires specialized treatment like high-
temperature incineration.[8]
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Q3: Can | dispose of small amounts of 2'-Bromovalerophenone waste down the sink?

A3: No. Under no circumstances should any organic liquids, including solutions containing 2'-
Bromovalerophenone, be disposed of down a sink or any other sewage drain.[11][12] This is
prohibited by hazardous waste regulations.[8]

Q4: Is evaporation in a fume hood an acceptable disposal method?

A4: Evaporation is not an acceptable method for the disposal of bulk chemical waste.[11] While
residual amounts of solvent may be left to evaporate from an empty container in a fume hood
before the container is cleaned or discarded, the primary waste liquid must be collected for
proper disposal.[10][11]

Q5: What is the recommended final disposal method for this type of waste?

A5: The primary and recommended method for the disposal of 2'-Bromovalerophenone and
other halogenated organic wastes is high-temperature incineration performed by a licensed
and certified hazardous waste disposal service.[6][9][13] These facilities have the necessary
equipment, including high-efficiency scrubbers, to manage the hazardous byproducts of
combustion.[13]

Summary of Chemical and Physical Properties

The table below summarizes the key quantitative data and physical properties of 2'-
Bromovalerophenone.
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Property

Value

Molecular Formula

C11H13BrO[2][14][15]

Molecular Weight 241.12 g/mol [2][14][15]

Transparent colorless or pale yellow oily liquid /
Appearance ] ) )

White to off-white crystalline powder[1][2]
Melting Point 46-49 °C[2]
Boiling Point ~290-298 °C[2]
Density ~1.31 g/cm3[1]

Water Solubility

Insoluble / Limited solubility (31.97 mg/L at 25
*O]

Solubility in Organic Solvents

Soluble in methanol, chloroform, ethanol,
isopropanol, hexane, ethyl acetate,

dichloromethane, and acetone.[1][2]

Hazardous Decomposition

Carbon monoxide (CO), Carbon dioxide (COz2),
Hydrogen halides (e.g., HBN)[6][7]

Experimental Protocol: Waste Segregation and

Collection

This protocol details the standard operating procedure for the collection of 2'-

Bromovalerophenone waste in a laboratory setting.

Materials:

approved).

» "Halogenated Organic Waste" label.

Designated, compatible, and leak-proof waste container with a screw-top cap (UN-

o Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat.

¢ Fume hood.
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Procedure:
e Prepare the Waste Container:

o Obtain a clean, empty, and appropriate waste container. Ensure it is compatible with 2'-
Bromovalerophenone and any solvents used.

o Before adding any waste, affix a "Halogenated Organic Waste" label.[12]

o Clearly write the full chemical name, "Waste 2'-Bromovalerophenone,” and list any other
solvents or reagents that will be added to the container. Do not use abbreviations or
chemical formulas.[12]

e Handle with Care:

o All handling and transferring of 2'-Bromovalerophenone waste must be conducted within
a well-ventilated chemical fume hood.[6]

o Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves.[5][6]

e Collect Waste:

o Carefully pour all liquid waste containing 2'-Bromovalerophenone into the designated
container.

o Collect any contaminated solid materials, such as gloves, filter paper, or pipette tips, in a
separate, clearly labeled solid waste bag or container designated for halogenated waste.

¢ Maintain the Container:

o Keep the waste container securely closed with its screw-top cap at all times, except when
actively adding waste.[12] This prevents the release of volatile organic compounds (VOCS)
and protects against spills.

o Do not fill the container beyond 75-80% of its total volume to allow for expansion and
prevent spills during transport.[10]
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o Store the waste container in a cool, dry, well-ventilated area, away from incompatible
materials like strong oxidizing agents.[6][12]

o Arrange for Disposal:
o Once the container is full, ensure the label is complete and accurate.

o Follow your institution's specific procedures for hazardous waste pickup. This typically
involves contacting the Environmental Health and Safety (EHS) office to schedule a
collection by a licensed waste disposal vendor.

Troubleshooting Guide

Issue 1: The 2'-Bromovalerophenone solution has turned yellow/brown and has a sharp
smell.

e Question: What does this color and odor change signify, and how should | handle the
material?

o Answer: This indicates decomposition of the alpha-bromo ketone, which is releasing
hydrogen bromide (HBr) gas.[5] The material is now more hazardous due to the presence of
this corrosive gas. Handle the container exclusively within a fume hood. Do not open it
unnecessarily. The waste should be disposed of immediately following your institution's
hazardous waste protocols, ensuring the container is properly labeled to indicate the
potential for corrosive vapor.

Issue 2: | accidentally mixed a small amount of 2'-Bromovalerophenone waste into the non-
halogenated waste container.

e Question: Is the entire container of non-halogenated waste now considered halogenated?

o Answer: Yes. Any mixture of non-halogenated solvents with a halogenated compound must
be treated as halogenated waste.[12] Even low concentrations (e.g., >1000 ppm) can require
the entire volume to be managed through the more expensive and complex halogenated
waste stream.[8] You must immediately relabel the container as "Halogenated Organic
Waste," list all components, and dispose of it accordingly.
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Issue 3: My waste container for 2'-Bromovalerophenone is leaking or damaged.
e Question: What is the safest way to manage a leaking container of hazardous waste?

o Answer: Immediately address the situation to prevent a larger spill. Place the leaking
container into a larger, compatible, and sealable secondary containment vessel (e.g., a high-
density polyethylene drum). If a spill has occurred, use an appropriate chemical spill kit to
absorb the material. All cleanup materials are also considered hazardous waste and must be
disposed of in the halogenated waste stream. Report the incident to your EHS office
immediately.

Visual Workflows

The following diagrams illustrate the key processes for managing 2'-Bromovalerophenone
waste.

Caption: Experimental workflow for safe disposal of 2'-Bromovalerophenone waste.

Caption: Troubleshooting logic for common issues with chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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